4-(5-Formylthiophen-2-yl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 2-fluoro-4-(5-formylthiophen-2-yl)benzoic acid
• InChI: InChI=1S/C12H7FO3S/c13-10-5-7(1-3-9(10)12(15)16)11-4-2-8(6-14)17-11/h1-6H,(H,15,16)
• InChI Key: HTPTVBSDTCAZII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC=C(S2)C=O)F)C(=O)O
• Molecular Formula: C12H7FO3S
• DSSTOX Substance ID: DTXSID90689505
• Molecular Weight: 250.25 g/mol
• CAS RN: 1261962-26-8

Description

4-(5-Formylthiophen-2-yl)-2-fluorobenzoic acid (also known as 4-FTBA) is a synthetic organic compound that has recently been studied for its potential applications in scientific research. 4-FTBA is a highly versatile compound, as it can be used for a wide range of purposes, such as synthesis, biochemistry, and physiology.

Mechanism of Action

The exact mechanism of action of 4-FTBA is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. Additionally, 4-FTBA may also act as a chelator, binding to metal ions and preventing them from participating in biochemical reactions.
Biochemical and Physiological Effects
The exact biochemical and physiological effects of 4-FTBA are still being studied. However, it has been shown to inhibit certain enzymes involved in the metabolism of drugs and other compounds, as well as to bind to metal ions and prevent them from participating in biochemical reactions. Additionally, 4-FTBA has been shown to have antioxidant activity, which could potentially be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

4-FTBA has several advantages for use in lab experiments. It is a highly versatile compound, as it can be used for a wide range of purposes, such as synthesis, biochemistry, and physiology. Additionally, it is relatively easy to synthesize and is available in a high yield of 95%. However, 4-FTBA also has several limitations. It is not water soluble, which can make it difficult to use in some experiments. Additionally, it is not very stable, and can degrade over time.

Future Directions

The potential future directions for 4-FTBA are numerous. Further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Additionally, it could be used to develop new drugs and treatments for various diseases, such as cancer and Alzheimer's disease. Additionally, it could be used to develop new polymers and dyes, or to study the structure and function of proteins and enzymes. Finally, it could be used to study the effects of various drugs on cell cultures and animal models.

Synthesis Methods

4-FTBA can be synthesized through a variety of methods. One of the most common methods is the reaction of 2-fluorobenzoic acid and 5-formylthiophen-2-yl bromide. This reaction is typically carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as p-toluenesulfonic acid. The reaction yields 4-FTBA in a high yield of 95%.

Scientific Research Applications

4-FTBA has many potential applications in scientific research. It can be used as a starting material for the synthesis of other organic compounds, such as polymers and dyes. It can also be used to study the structure and function of proteins and enzymes, and to study the structure of DNA and RNA. Additionally, it can be used to study the effects of various drugs on cell cultures and animal models.